Cas no 794562-16-6 ((6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate)

• Product Name: (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• CAS No: 794562-16-6
• MF: C₂₀H₂₀N₂O₈S
• MW: 448.446404457092
• CID: 5811293
• PubChem ID: 2575864
• Update Time: 2025-07-09

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• SR-01000060570-1
• Z17347314
• 794562-16-6
• EN300-26611582
• SR-01000060570
• (6-nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

• Inchi： 1S/C20H20N2O8S/c1-14-2-4-15(5-3-14)6-7-31(26,27)21-10-19(23)29-12-17-9-18(22(24)25)8-16-11-28-13-30-20(16)17/h2-9,21H,10-13H2,1H3/b7-6+
• InChI Key： GLPKKYLDFCCAKX-VOTSOKGWSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(=O)OCC1=CC(=CC2COCOC=21)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 448.09403677g/mol
• Monoisotopic Mass: 448.09403677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

Research Briefing on (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 794562-16-6)

The compound (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 794562-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the compound's role as a potent inhibitor of specific inflammatory pathways, particularly those involving sulfonamide-based interactions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's nitro and benzodioxin moieties are believed to contribute to its bioactivity, making it a promising candidate for further drug development.

In vitro assays have demonstrated the compound's efficacy in modulating key enzymes involved in inflammatory responses. Notably, it has shown selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile. These findings are supported by molecular docking studies, which reveal strong binding affinities to the active sites of target proteins.

Preclinical evaluations in animal models have further validated the compound's therapeutic potential. Studies indicate significant anti-inflammatory and analgesic effects, with reduced side effects compared to conventional nonsteroidal anti-inflammatory drugs (NSAIDs). However, challenges related to bioavailability and metabolic stability remain, prompting ongoing research into formulation optimizations.

Future research directions include exploring the compound's applications in chronic inflammatory diseases and cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. This briefing underscores the importance of continued investment in innovative chemical entities like (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate to address unmet medical needs.